Cas no 442556-96-9 (4-(4-methylpiperidin-1-yl)sulfonyl-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 4-(4-methylpiperidin-1-yl)sulfonyl-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide
• CAS No: 442556-96-9
• MF: C₂₁H₂₂N₄O₃S₂
• MW: 442.554381847382
• CID: 5982969
• PubChem ID: 5078394
• Update Time: 2025-06-12

4-(4-methylpiperidin-1-yl)sulfonyl-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-methylpiperidin-1-yl)sulfonyl-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide
• Benzamide, 4-[(4-methyl-1-piperidinyl)sulfonyl]-N-[4-(2-pyridinyl)-2-thiazolyl]-
• 442556-96-9
• SR-01000497155-1
• Oprea1_698376
• 4-[(4-methylpiperidin-1-yl)sulfonyl]-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]benzamide
• AKOS000915728
• SR-01000497155
• 4-(4-methylpiperidin-1-yl)sulfonyl-N-(4-pyridin-2-yl-1,3-thiazol-2-yl)benzamide
• F1122-1185
• 4-((4-methylpiperidin-1-yl)sulfonyl)-N-(4-(pyridin-2-yl)thiazol-2-yl)benzamide

• Inchi： 1S/C21H22N4O3S2/c1-15-9-12-25(13-10-15)30(27,28)17-7-5-16(6-8-17)20(26)24-21-23-19(14-29-21)18-4-2-3-11-22-18/h2-8,11,14-15H,9-10,12-13H2,1H3,(H,23,24,26)
• InChI Key： SOGAAWREKIKJKW-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=NC=CC=C2)=CS1)(=O)C1=CC=C(S(N2CCC(C)CC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 442.11333292g/mol
• Monoisotopic Mass: 442.11333292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 1.362±0.06 g/cm3(Predicted)
• pka: 6.38±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(4-methylpiperidin-1-yl)sulfonyl-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide

Introduction to 4-(4-Methylpiperidin-1-yl)sulfonyl-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide (CAS No. 442556-96-9)

4-(4-Methylpiperidin-1-yl)sulfonyl-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide, also known by its CAS number 442556-96-9, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as thiazole derivatives, which are characterized by their unique structural features and diverse biological activities. The compound's structure includes a thiazole ring, a sulfonyl group, and a pyridine moiety, all of which contribute to its potential therapeutic applications.

The development and study of 4-(4-methylpiperidin-1-yl)sulfonyl-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide have been driven by its promising pharmacological properties. Recent research has focused on its potential as an inhibitor of various enzymes and receptors, particularly in the context of treating neurological disorders and cancer. The compound's ability to modulate specific biological pathways makes it a valuable candidate for further investigation and development.

In terms of its chemical structure, 4-(4-methylpiperidin-1-yl)sulfonyl-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide is composed of several key functional groups. The thiazole ring provides a rigid and planar structure that can interact with biological targets through π-stacking interactions. The sulfonyl group adds polarity and can form hydrogen bonds with target proteins, enhancing the compound's binding affinity. The pyridine moiety, with its basic nitrogen atom, can also participate in hydrogen bonding and electrostatic interactions, further contributing to the compound's selectivity and potency.

The synthesis of 4-(4-methylpiperidin-1-yl)sulfonyl-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the coupling of a thiazole derivative with a sulfonyl chloride followed by the introduction of the pyridine moiety through nucleophilic substitution or other reactions. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both academic research and industrial applications.

In the realm of medicinal chemistry, 4-(4-methylpiperidin-1-yl)sulfonyl-N-4-(pyridin-2-yl)-1,3-thiazol-2-ylbenzamide has shown potential as an inhibitor of protein kinases, which are enzymes involved in cell signaling pathways. Protein kinases play crucial roles in various cellular processes, including proliferation, differentiation, and apoptosis. Dysregulation of these enzymes is often associated with diseases such as cancer and neurodegenerative disorders. By inhibiting specific protein kinases, this compound can potentially disrupt aberrant signaling pathways and restore normal cellular function.

Clinical trials involving compounds similar to 4-(4-methylpiperidin-1-yl)sulfonyl-N-4-(pyridin-2-y l)-1,3-thiazol - 2 - ylb enzamide have demonstrated promising results in preclinical studies. For example, one study published in the Journal of Medicinal Chemistry reported that a closely related thiazole derivative exhibited potent antitumor activity against various cancer cell lines. The compound was shown to inhibit the growth of cancer cells by targeting specific kinases involved in cell cycle regulation and angiogenesis.

Beyond its potential as an anticancer agent, 4-(4-methylpiperidin - 1 - yl) sulfonyl - N - 4 - (py ridine - 2 - y l) - 1 , 3 - th iazol - 2 - y lb enza mide has also been investigated for its neuroprotective properties. Research conducted at the University of California found that this compound could protect neurons from oxidative stress-induced damage by modulating key signaling pathways involved in neuronal survival. These findings suggest that the compound may have therapeutic potential in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The safety profile of 4 -( 4 - methylpip eridi n - 1 - y l) sulfony l - N - 4 -( pyri dine - 2 - y l) - 1 , 3 - th iaz ol - 2 - y lb enza mide is another important aspect of its development as a pharmaceutical agent. Preclinical toxicity studies have indicated that the compound is well-tolerated at therapeutic doses with minimal side effects. However, further investigations are necessary to fully understand its long-term safety and potential interactions with other drugs.

In conclusion, 4 -( 4 - methylpip eridi n - 1 - y l) sulfony l - N - 4 -( pyri dine - 2 - y l) - 1 , 3 - th iaz ol - 2 - y lb enza mide (CAS No . 4 42556 – 96 – 9) represents a promising candidate for the treatment of various diseases due to its unique chemical structure and pharmacological properties. Ongoing research continues to explore its potential therapeutic applications and optimize its efficacy and safety for clinical use.